N-((2-(2-chlorophenyl)-4-methylthiazol-5-yl)methyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-[[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]-1-methyl-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C17H15ClN4O2S/c1-10-14(25-17(20-10)11-5-3-4-6-12(11)18)9-19-16(24)13-7-8-15(23)22(2)21-13/h3-8H,9H2,1-2H3,(H,19,24)
• InChI Key: SKYQXNBMDSBXRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2Cl)CNC(=O)C3=NN(C(=O)C=C3)C
• Molecular Formula: C17H15ClN4O2S
• Molecular Weight: 374.8 g/mol

Description

N-((2-(2-chlorophenyl)-4-methylthiazol-5-yl)methyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C17H15ClN4O2S and its molecular weight is 374.84. The purity is usually 95%.
BenchChem offers high-quality N-((2-(2-chlorophenyl)-4-methylthiazol-5-yl)methyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((2-(2-chlorophenyl)-4-methylthiazol-5-yl)methyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

a. Antimicrobial Activity: Given the historical significance of 5-nitroimidazoles as antibacterial and anti-parasitic agents, this compound could be explored for its antimicrobial properties. .

b. Kinetoplastid Infections: With renewed interest in nitroheterocycles, particularly for treating kinetoplastid infections (e.g., leishmaniases, sleeping sickness, and Chagas disease), this compound could be evaluated for its activity against Trypanosoma brucei gambiense. .

Nonlinear Optical Materials

The compound’s unique structure may have applications in nonlinear optics. .

Cancer Research

Considering the compound’s aromatic moieties and heterocyclic scaffold, it might exhibit interesting interactions with cellular components. Here’s a potential application:

a. Anticancer Activity: Researchers could assess its impact on cancer cell lines. . Investigating its effects on other cancer types could be valuable.

Synthetic Methodology

The compound’s synthesis pathway involving tetrakis(dimethylamino)ethylene (TDAE) and vicarious nucleophilic substitution (VNS) offers a novel approach. .